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Compound of Interest

Compound Name: Tripropylene glycol

Cat. No.: B7909413

Essential Safety and Handling of Tripropylene
Glycol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides immediate, essential safety and logistical
information for handling Tripropylene glycol, including detailed operational procedures and

disposal plans.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for

Tripropylene glycol.
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Property Value Source
Flash Point 145 °C (closed cup) [1]
Auto-ignition Temperature 232 °C [1][2]
Vapor Pressure <0.01 hPa at 20 °C [3]

Oral LD50 (rat) > 2,000 mg/kg bw [1]
Dermal LD50 (rabbit) > 16,320 mg/kg bw [1]
Inhalation LC50 (rat) > 0.083 mg/L air [1]
Boiling Point 270 °C [11[2]
Density 1.02 g/cm3 [3]

Operational Plan for Handling and Disposal

Adherence to the following step-by-step procedures is critical for the safe handling and
disposal of Tripropylene glycol.

Engineering Controls and a Safe Work Environment:

o Ventilation: Always work in a well-ventilated area.[4] Use a local exhaust ventilation system,
especially when heating the substance or creating aerosols.[5]

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
in the immediate work area.[6]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles with side shields are mandatory to
prevent eye contact.[7]

e Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber with a
thickness greater than 0.11 mm.[3]

« Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[5][7] Contaminated clothing should be removed promptly.[6]
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o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[7] If aerosols or mists are generated, or if ventilation is
inadequate, use a NIOSH-approved respirator for organic vapors.[7]

Handling and Storage Procedures:

o General Handling: Avoid contact with eyes, skin, and clothing.[7] Do not eat, drink, or smoke
in areas where Tripropylene glycol is handled.[4] Wash hands thoroughly after handling.[4]

o Storage: Store in a cool, dry, well-ventilated area away from ignition sources and direct
sunlight.[4] Keep containers tightly closed when not in use.[4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[4][8][9]

First Aid Measures:

¢ Inhalation: Move the person to fresh air. If effects occur, consult a physician.[10]

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[7] If irritation persists, seek medical attention.[7]

 Ingestion: Do not induce vomiting.[8] Rinse the mouth with water and seek medical advice.

[5]

Spill and Leak Procedures:

e Minor Spills: Absorb the spill with an inert, non-combustible material like sand or earth.[4][7]
Collect the material in a suitable container for disposal.[4]

e Major Spills: Evacuate the area. Prevent the material from entering drains or public waters.
[4] Wear full protective equipment, including respiratory protection.[4]

Disposal Plan:
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e Waste Chemical: Dispose of Tripropylene glycol by sending it to a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[1]

o Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or
reconditioning.[1] Alternatively, puncture the packaging to render it unusable and dispose of it

in a sanitary landfill.[1] Combustible packaging materials may be incinerated under controlled
conditions.[1]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for responding to a chemical spill, a
critical aspect of laboratory safety when handling substances like Tripropylene glycol.
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Chemical Spill Response Workflow
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Caption: A flowchart outlining the key steps for a safe and effective response to a chemical spill
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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